molecular formula C4H6Cl2 B023561 cis-1,4-Dichloro-2-butene CAS No. 1476-11-5

cis-1,4-Dichloro-2-butene

Cat. No. B023561
CAS RN: 1476-11-5
M. Wt: 124.99 g/mol
InChI Key: FQDIANVAWVHZIR-UPHRSURJSA-N
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Description

“Cis-1,4-Dichloro-2-butene” appears as a clear colorless liquid . It is employed as an intermediate for the production of other chemicals such as in the production of chloroprene . It is also used as a starting material in the production of adiponitrile, butane-1,4-diol, and tetrahydrofuran .


Synthesis Analysis

“Cis-1,4-Dichloro-2-butene” on reaction with sodium amide yields trans-1-chloro-1,3-butadiene . It has been used in the preparation of functionalized 3,5-disubstituted cyclopent-2-enones .


Molecular Structure Analysis

The molecular formula of “cis-1,4-Dichloro-2-butene” is C4H6Cl2 . The IUPAC Standard InChI is InChI=1S/C4H6Cl2/c5-3-1-2-4-6/h1-2H,3-4H2/b2-1- .


Chemical Reactions Analysis

“Cis-1,4-Dichloro-2-butene” on reaction with sodium amide yields trans-1-chloro-1,3-butadiene . The mechanism of condensation of sulfone-activated methylene compounds with cis-1,4-dichloro-2-butene to yield cyclopentene has been investigated .


Physical And Chemical Properties Analysis

“Cis-1,4-Dichloro-2-butene” is denser than water and insoluble in water . Its vapors are heavier than air .

Scientific Research Applications

    Production of Other Chemicals

    • Application : “cis-1,4-Dichloro-2-butene” is used as an intermediate for the production of other chemicals .

    Production of Chloroprene

    • Application : It is used in the production of chloroprene , a monomer used in the production of synthetic rubber.

    Preparation of Functionalized 3,5-Disubstituted Cyclopent-2-enones

    • Application : “cis-1,4-Dichloro-2-butene” has been used in the preparation of functionalized 3,5-disubstituted cyclopent-2-enones .

    Production of Adiponitrile

    • Application : “cis-1,4-Dichloro-2-butene” is used as a starting material in the production of adiponitrile .

    Production of Butane-1,4-diol

    • Application : It is also used as a starting material in the production of butane-1,4-diol .

    Production of Tetrahydrofuran

    • Application : “cis-1,4-Dichloro-2-butene” is used as a starting material in the production of tetrahydrofuran .

Safety And Hazards

“Cis-1,4-Dichloro-2-butene” is flammable and toxic if swallowed or in contact with skin . It is fatal if inhaled and causes severe skin burns and eye damage . It may cause cancer .

Future Directions

“Cis-1,4-Dichloro-2-butene” is employed as an intermediate for the production of other chemicals . It is also used as a starting material in the production of adiponitrile, butane-1,4-diol, and tetrahydrofuran . It is also used in the preparation of functionalized 3,5-disubstituted cyclopent-2-enones .

properties

IUPAC Name

(Z)-1,4-dichlorobut-2-ene
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InChI

InChI=1S/C4H6Cl2/c5-3-1-2-4-6/h1-2H,3-4H2/b2-1-
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InChI Key

FQDIANVAWVHZIR-UPHRSURJSA-N
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Canonical SMILES

C(C=CCCl)Cl
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Isomeric SMILES

C(/C=C\CCl)Cl
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Molecular Formula

C4H6Cl2
Record name 1,4-DICHLORO-2-BUTENE
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DSSTOX Substance ID

DTXSID3027405
Record name (2Z)-1,4-Dichlorobut-2-ene
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Molecular Weight

124.99 g/mol
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Physical Description

1,4-dichloro-2-butene appears as a clear colorless liquid. Burns, though may be difficult to ignite. Corrosive to tissue. Denser than water and insoluble in water. Vapors heavier than air. Used to make other chemicals., Colorless liquid with a sweet, pungent odor; [HSDB] Yellowish liquid; [OECD SIDS], Colorless liquid; [HSDB]
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Boiling Point

313 °F at 760 mmHg (USCG, 1999), 152.5 °C, 158 °C
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Solubility

Sol in alcohol, ether, acetone, benzene, In water , 580 mg/l @ 25 °C, Miscible with benzene, alc, carbon tetrachloride; immiscible with ethylene glycol and glycerol., Soluble in ether., Water solubility = 580 mg/l at 25 °C
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Density

1.112 at 68 °F (USCG, 1999) - Denser than water; will sink, 1.188 @ 25 °C/4 °C, 1.1858, Density: 1.183 (technical grade mixture) of cis and trans isomers.
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Vapor Pressure

3.0 [mmHg], 4.09 [mmHg], 4.09 mm Hg @ 25 °C, Vapor pressure: 74-76 deg/40 mm 85% technical grade mixture, 3 mm Hg @ 25 °C
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Product Name

cis-1,4-Dichloro-2-butene

Color/Form

Colorless liquid

CAS RN

764-41-0, 1476-11-5
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Melting Point

-54 °F (USCG, 1999), -48 °C, Heat of Vaporization: 4.9201X10+7 J/kmol @ melting point, Surface Tension: 0.045796 Newtons/m @ melting point, 3.5 °C
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Retrosynthesis Analysis

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Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
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cis-1,4-Dichloro-2-butene
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cis-1,4-Dichloro-2-butene
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cis-1,4-Dichloro-2-butene
Reactant of Route 4
cis-1,4-Dichloro-2-butene
Reactant of Route 5
cis-1,4-Dichloro-2-butene
Reactant of Route 6
cis-1,4-Dichloro-2-butene

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